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Compound of Interest

Compound Name: Daphniyunnine B

Cat. No.: B104512

An in-depth technical guide on the Daphniphyllum alkaloid, Daphniyunnine B, is currently
challenging to compile due to the limited availability of specific data in publicly accessible
scientific literature. While research has been conducted on this natural product, key identifiers
and detailed experimental information remain elusive.

Core Chemical Data

A definitive Chemical Abstracts Service (CAS) number for Daphniyunnine B could not be
located in the available resources. However, based on information from the LOTUS database
for natural products, a compound isolated from Daphniphyllum yunnanense, the same plant
source as Daphniyunnine B, possesses the following molecular formula:

Parameter Value

Molecular Formula C21H27NO3

It is important to note that while this is a strong candidate, its direct correspondence to
Daphniyunnine B is not definitively confirmed in the literature. Further structural elucidation
and data publication are required for absolute verification.

Synthesis and Isolation

Detailed, step-by-step experimental protocols for the total synthesis or isolation of
Daphniyunnine B are not fully available. However, insights into its chemical synthesis and
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isolation can be gleaned from related studies.

Synthesis of the AC Bicyclic Framework

Research by Xie's group in 2019 outlined the construction of the AC ring system of
Daphniyunnine B. The initial steps of this synthetic approach are as follows:

» Acid-Promoted Rearrangement, Hydrolysis, and Amidation: The synthesis commences with
an acid-promoted rearrangement of cyclohexenol, followed by hydrolysis and amidation to
yield a primary amide. This product is purified using column chromatography.

 Intramolecular lodocyclization: The resulting primary amide undergoes an intramolecular
iodocyclization to form a bicyclic lactam.

» Elimination: The bicyclic lactam is then subjected to an elimination reaction to proceed with
the framework construction.

A complete, end-to-end protocol for the total synthesis of Daphniyunnine B has not been
published.

General Isolation Protocol for Daphniphyllum Alkaloids

While a specific protocol for Daphniyunnine B is not available, a general method for isolating

alkaloids from Daphniphyllum species, such as Daphniphyllum calycinum, has been described
and likely resembles the methodology that would be used for Daphniphyllum yunnanense. The
general steps include:

» Extraction: The plant material (e.g., stems, leaves) is extracted with a suitable solvent, such
as ethanol.

e Acid-Base Extraction: The crude extract is subjected to an acid-base extraction to separate
the alkaloids from other plant constituents.

o Chromatography: The resulting alkaloid fraction is then purified using a series of column
chromatography techniques to isolate the individual compounds.

Biological Activity and Signaling Pathways
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There is currently no specific information available in the scientific literature regarding the
biological activities or the signaling pathways associated with Daphniyunnine B. While some
other alkaloids isolated from the Daphniphyllum genus have been reported to exhibit cytotoxic
properties, these findings cannot be directly attributed to Daphniyunnine B without specific
experimental evidence.

Experimental Workflow Visualization

Due to the lack of detailed experimental protocols and information on signaling pathways, the
creation of specific Graphviz diagrams as requested is not feasible at this time. A generalized
workflow for the synthesis of the AC bicyclic framework can be conceptualized, but a detailed
and accurate diagram requires more specific reaction details than are currently available.

In conclusion, while the existence of Daphniyunnine B as a natural product is established, a
comprehensive technical guide as requested by researchers, scientists, and drug development
professionals cannot be fully realized until more detailed scientific data, including its confirmed
CAS number, definitive molecular formula, complete experimental protocols for its synthesis
and isolation, and its biological activity profile, are published.

 To cite this document: BenchChem. [Daphniyunnine B CAS number and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104512#daphniyunnine-b-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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